Cas no 77209-77-9 (Leukotriene C3)

• Product Name: Leukotriene C3
• CAS No: 77209-77-9
• Molecular Formula: C₃₀H₄₉N₃O₉S
• Molecular Weight: 627.78976
• CID: 565249
• PubChem ID: 24896355

Leukotriene C3 Properties

Names and Identifiers

• Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6-pentadecatrienyl]-L-cysteinyl-(9CI)
• LEUKOTRIENE C3
• (5S,7E,9E,11E)-6-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11-trienoic acid
• Leukotriene C-3
• 3-Chloropropylphenylsulfide
• 77209-77-9
• PDSP1_000718
• PDSP2_000708
• 5-Hydroxy-6-S-glutathionyl-7,9,11-eicosatrienoic acid
• Glycine, N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6-pentadecatrienyl)-N-L-gamma-glutamyl-L-cysteinyl)-, (R-(R*,S*-(E,E,Z)))-

• MDL： MFCD00214089
• InChIKey： AIJDQMYBRDJHHT-FNBQXVLZSA-N
• Inchi： InChI=1S/C30H49N3O9S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25(24(34)15-14-17-27(36)37)43-21-23(29(40)32-20-28(38)39)33-26(35)19-18-22(31)30(41)42/h9-13,16,22-25,34H,2-8,14-15,17-21,31H2,1H3,(H,32,40)(H,33,35)(H,36,37)(H,38,39)(H,41,42)/b10-9+,12-11+,16-13+/t22-,23-,24-,25?/m0/s1
• SMILES： CCCCCCCCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N

Computed Properties

• Exact Mass: 627.319
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 26
• Monoisotopic Mass: 627.319
• Heavy Atom Count: 43
• Complexity: 940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 242A^2

Experimental Properties

• LogP: 4.48300
• PSA: 241.65000
• Refractive Index: 1.555
• Boiling Point: 959.2°C at 760 mmHg
• Flash Point: 533.9°C
• Color/Form: ~50 μg/mL in methanol: water (7:3) containing 17 mM acetate buffer adjusted to pH 5.4 with NH4OH
• Density: 1.214